Cas no 1361769-10-9 (Ethyl 5-(aminomethyl)-2-(difluoromethyl)-3-methylpyridine-4-acetate)

• Product Name: Ethyl 5-(aminomethyl)-2-(difluoromethyl)-3-methylpyridine-4-acetate
• CAS No: 1361769-10-9
• MF: C₁₂H₁₆F₂N₂O₂
• MW: 258.264450073242
• CID: 4932759
• Update Time: 2025-08-03

Ethyl 5-(aminomethyl)-2-(difluoromethyl)-3-methylpyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-(aminomethyl)-2-(difluoromethyl)-3-methylpyridine-4-acetate

• Inchi： 1S/C12H16F2N2O2/c1-3-18-10(17)4-9-7(2)11(12(13)14)16-6-8(9)5-15/h6,12H,3-5,15H2,1-2H3
• InChI Key： BPLPKSAVGYQYQI-UHFFFAOYSA-N
• SMILES： FC(C1C(C)=C(CC(=O)OCC)C(=CN=1)CN)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 277
• XLogP3: 0.9
• Topological Polar Surface Area: 65.2

Additional information on Ethyl 5-(aminomethyl)-2-(difluoromethyl)-3-methylpyridine-4-acetate

Ethyl 5-(aminomethyl)-2-(difluoromethyl)-3-methylpyridine-4-acetate: A Comprehensive Overview

Ethyl 5-(aminomethyl)-2-(difluoromethyl)-3-methylpyridine-4-acetate, with CAS No. 1361769-10-9, is a complex organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology due to its unique structural properties and potential applications. This compound is characterized by its pyridine ring system, which serves as the central framework, with various substituents attached strategically to enhance its chemical reactivity and biological activity. The presence of an ethyl acetate group, an aminomethyl group, and a difluoromethyl group introduces a high degree of functional diversity, making it a versatile molecule for various research and industrial purposes.

The synthesis of Ethyl 5-(aminomethyl)-2-(difluoromethyl)-3-methylpyridine-4-acetate involves a series of carefully designed chemical reactions, including nucleophilic substitutions, acetylations, and fluorinations. Recent advancements in catalytic methods have enabled the optimization of these reactions, leading to higher yields and improved purity levels. Researchers have also explored the use of microwave-assisted synthesis techniques to accelerate the reaction processes, which has been particularly beneficial in scaling up production for commercial applications.

One of the most promising applications of this compound lies in its potential as a precursor for drug development. The pyridine ring system is known for its ability to interact with various biological targets, such as enzymes and receptors, making it a valuable scaffold in medicinal chemistry. For instance, studies have shown that Ethyl 5-(aminomethyl)-2-(difluoromethyl)-3-methylpyridine-4-acetate can be further modified to target specific protein kinases involved in cancer progression. These modifications often involve site-specific functionalization of the pyridine ring or the introduction of additional substituents to enhance bioavailability and selectivity.

In addition to its role in drug discovery, this compound has also found applications in agrochemicals. The difluoromethyl group imparts unique electronic properties that can enhance the molecule's ability to act as an herbicide or insecticide. Recent research has focused on optimizing the stability and environmental impact of such compounds, ensuring that they meet stringent regulatory requirements while maintaining their efficacy. Field trials have demonstrated promising results, particularly in controlling invasive plant species without adverse effects on non-target organisms.

The toxicological profile of Ethyl 5-(aminomethyl)-2-(difluoromethyl)-3-methylpyridine-4-acetate has been extensively studied to ensure its safe handling and use. Acute toxicity studies indicate that the compound exhibits low toxicity when administered at recommended doses; however, chronic exposure studies are still underway to fully understand its long-term effects. Regulatory agencies have mandated further research into its potential genotoxicity and carcinogenicity to ensure compliance with global safety standards.

Looking ahead, the future of Ethyl 5-(aminomethyl)-2-(difluoromethyl)-3-methylpyridine-4-acetate appears bright, with ongoing research exploring its potential in advanced materials science. Its ability to form stable coordination complexes with transition metals has opened new avenues for its use in catalysis and sensor technology. Moreover, recent breakthroughs in computational chemistry have enabled researchers to predict and design novel derivatives with enhanced properties tailored for specific applications.

In conclusion, Ethyl 5-(aminomethyl)-2-(difluoromethyl)-3-methylpyridine-4-acetate stands as a testament to the ingenuity of modern organic chemistry. Its versatile structure, combined with cutting-edge synthetic methods and application-oriented research, positions it as a key player in diverse industries ranging from pharmaceuticals to agriculture. As research continues to uncover new possibilities for this compound, it is poised to make significant contributions to scientific advancement and technological innovation.